Cas no 847750-33-8 (4-(bromomethyl)-N-(4-methoxyphenyl)benzamide)

• Product Name: 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide
• CAS No: 847750-33-8
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 3107962
• PubChem ID: 4961856
• Update Time: 2025-10-29

4-(bromomethyl)-N-(4-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide
• AKOS000123199
• Z90663149
• CS-0294213
• 847750-33-8
• EN300-12355

• Inchi： 1S/C15H14BrNO2/c1-19-14-8-6-13(7-9-14)17-15(18)12-4-2-11(10-16)3-5-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： JFAITGRHGWJZLX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 319.02079Da
• Monoisotopic Mass: 319.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide

4-(bromomethyl)-N-(4-methoxyphenyl)benzamide (CAS No. 847750-33-8): An Overview and Recent Advances

4-(bromomethyl)-N-(4-methoxyphenyl)benzamide (CAS No. 847750-33-8) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromomethyl and methoxyphenyl functionalities, has garnered attention for its potential in drug discovery and as a building block for advanced materials. This article provides a comprehensive overview of 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

4-(bromomethyl)-N-(4-methoxyphenyl)benzamide is a white crystalline solid with the molecular formula C₁₅H₁₅BrNO₂. The compound features a benzamide core with a bromomethyl group at the para position of the benzene ring and an N-substituted 4-methoxyphenyl group. The presence of the bromomethyl functionality makes it an excellent precursor for various chemical transformations, such as Suzuki coupling reactions, which are widely used in the synthesis of complex organic molecules.

The physical properties of 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide include a melting point of approximately 115-117°C and good solubility in common organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various synthetic protocols and biological assays.

Synthesis Methods

The synthesis of 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromomethylbenzoic acid with 4-methoxyaniline in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction typically proceeds via an amide bond formation between the carboxylic acid and amine groups.

An alternative approach involves the bromination of 4-methoxyphenylbenzamide followed by methylation to introduce the bromomethyl group. This method offers greater control over the regioselectivity of the bromination step but may require more rigorous reaction conditions.

Biological Activities and Applications

4-(bromomethyl)-N-(4-methoxyphenyl)benzamide has shown promising biological activities that make it a valuable candidate for drug discovery and development. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide has also been investigated for its anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential therapeutic agent for inflammatory diseases.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide. One notable study published in the Journal of Medicinal Chemistry reported the use of this compound as a scaffold for designing novel anti-cancer agents. By modifying the bromomethyl group with various functional groups, researchers were able to enhance the compound's potency against several cancer cell lines.

In another study, scientists explored the use of 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide as a building block for constructing supramolecular assemblies. These assemblies exhibited unique optical and electronic properties, making them suitable for applications in materials science and nanotechnology. The ability to fine-tune the properties of these assemblies through molecular design opens up new possibilities for developing advanced functional materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, adequate ventilation should be ensured to minimize exposure to vapors or dust particles.

In conclusion, 4-(bromomethyl)-N-(4-methoxyphenyl)benzamide (CAS No. 847750-33-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.